Cas no 782471-87-8 (2,3-dihydro-1,4-benzodioxin-6-yl formate)

• Product Name: 2,3-dihydro-1,4-benzodioxin-6-yl formate
• CAS No: 782471-87-8
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 554022
• PubChem ID: 45091256
• Update Time: 2025-09-19

2,3-dihydro-1,4-benzodioxin-6-yl formate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-ol,2,3-dihydro-, formate (9CI)
• 1,4-Benzodioxin-6-ol,2,3-dihydro-, 6-formate
• 2,3-dihydro-1,4-benzodioxin-6-ylformate
• 1,4-Benzodioxin-6-ol,2,3-dihydro-,formate(9CI)
• 2,3-dihydro-1,4-benzodioxin-6-yl formate
• EN300-180117
• 782471-87-8

• Inchi： 1S/C9H8O4/c10-6-13-7-1-2-8-9(5-7)12-4-3-11-8/h1-2,5-6H,3-4H2
• InChI Key： RCRSXIPOWVEBGN-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)OC=O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 273.0±40.0 °C at 760 mmHg
• Flash Point: 118.4±27.4 °C
• PSA: 44.76000
• LogP: 1.62890
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3-dihydro-1,4-benzodioxin-6-yl formate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3-dihydro-1,4-benzodioxin-6-yl formate

2,3-Dihydro-1,4-Benzodioxin-6-Yl Formate (CAS No: 782471-87-8)

The compound 2,3-dihydro-1,4-benzodioxin-6-yl formate (CAS No: 782471-87-8) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of formates, which are derivatives of formic acid, and its specific structure incorporates a benzodioxin ring system. The benzodioxin moiety is a fused bicyclic structure consisting of a benzene ring and a dioxane ring, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of benzodioxin derivatives in various fields, including pharmaceuticals, agrochemicals, and materials science. The formate group attached to the benzodioxin ring in this compound adds functional versatility, enabling it to participate in a wide range of chemical reactions. For instance, the formate group can act as an activating agent in nucleophilic substitutions or serve as a protecting group in organic synthesis.

One of the most notable applications of 2,3-dihydro-1,4-benzodioxin-6-yl formate is in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be used as an intermediate in the construction of complex natural product analogs. Its ability to undergo both electrophilic and nucleophilic attacks makes it a valuable building block in medicinal chemistry. For example, recent studies have explored its use in the synthesis of potential anticancer agents and neuroprotective drugs.

In addition to its role in drug discovery, benzodioxin formates have also found applications in agrochemicals. The compound's ability to modulate enzyme activities has led to its investigation as a potential herbicide or fungicide. Recent research has focused on optimizing its stability and bioavailability to enhance its efficacy in agricultural settings.

The synthesis of 2,3-dihydro-1,4-benzodioxin-6-yl formate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of dihydrobenzodioxins followed by formylation using appropriate reagents such as formic acid or its derivatives under catalytic conditions. The development of efficient and environmentally friendly synthetic routes remains an active area of research.

From an environmental perspective, understanding the degradation pathways of benzodioxin derivatives is crucial for assessing their ecological impact. Recent studies have shown that benzodioxins can undergo microbial degradation under specific conditions, reducing their persistence in the environment. However, further research is needed to fully characterize their behavior in different ecosystems.

In conclusion, 2,3-dihydro-1,4-benzodioxin-6-yl formate (CAS No: 782471-87-8) is a compound with significant potential across multiple industries due to its unique chemical properties and versatile functionality. Its role as an intermediate in drug discovery and agrochemical development underscores its importance in contemporary organic synthesis. As research continues to uncover new applications and optimize synthetic methods for this compound, its contribution to scientific advancements is expected to grow further.